Cas no 885518-96-7 (3-Iodo-6-methyl-1H-indazole)

• Product name: 3-Iodo-6-methyl-1H-indazole
• CAS No: 885518-96-7
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD07781627
• CID: 840757
• PubChem ID: 20778080

3-Iodo-6-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-1H-indazole
• 1H-Indazole, 3-iodo-6-methyl-
• 3-Iodo-6-methyl (1H)indazole
• 3-iodo-6-methyl-2H-indazole
• 3-IODO-6-METHYL-INDAZOLE
• 3-Iodo-6-methyl-1H-indazole (ACI)
• ALBB-022769
• DTXSID80609752
• BP-21299
• EN300-1137641
• AB42724
• 885518-96-7
• LCBIAXZUZKSIHA-UHFFFAOYSA-N
• SY065422
• SCHEMBL14737362
• CS-0054212
• AKOS015998113
• AS-50536
• P10512
• J-512693
• MFCD07781627

• MDL： MFCD07781627
• Inchi： 1S/C8H7IN2/c1-5-2-3-6-7(4-5)10-11-8(6)9/h2-4H,1H3,(H,10,11)
• InChI Key： LCBIAXZUZKSIHA-UHFFFAOYSA-N
• SMILES： IC1C2C(=CC(C)=CC=2)NN=1

Computed Properties

• Exact Mass: 257.96500
• Monoisotopic Mass: 257.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 2.47590

Additional information on 3-Iodo-6-methyl-1H-indazole

3-Iodo-6-methyl-1H-indazole (CAS No. 885518-96-7): A Comprehensive Guide to Its Properties and Applications

3-Iodo-6-methyl-1H-indazole (CAS No. 885518-96-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This iodo-substituted indazole derivative is widely recognized for its unique structural features, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound's molecular formula is C₈H₇IN₂, and it belongs to the indazole family, which is known for its diverse biological activities.

The growing interest in 3-Iodo-6-methyl-1H-indazole is driven by its potential applications in developing novel therapeutic agents. Researchers are particularly intrigued by its role as a building block for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. Recent studies have highlighted its utility in synthesizing small-molecule drugs, especially in the context of personalized medicine and targeted therapies. This aligns with the current trend in pharmaceutical research, where heterocyclic compounds are increasingly explored for their efficacy and specificity.

From a chemical perspective, 3-Iodo-6-methyl-1H-indazole exhibits notable stability and reactivity, making it suitable for various synthetic transformations. The presence of the iodo group at the 3-position allows for efficient cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis. Additionally, the methyl group at the 6-position enhances the compound's lipophilicity, influencing its pharmacokinetic properties in drug design.

The demand for 3-Iodo-6-methyl-1H-indazole has surged in recent years, particularly in academic and industrial laboratories focused on drug discovery and chemical biology. Its applications extend beyond pharmaceuticals, as it is also employed in materials science for developing functionalized polymers and organic electronic materials. This versatility underscores its importance in interdisciplinary research, where molecular precision and functional diversity are paramount.

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Another trending topic related to 3-Iodo-6-methyl-1H-indazole is its role in AI-driven drug discovery. With the rise of machine learning in chemistry, this compound is often featured in datasets used to train algorithms for predicting molecular properties and reaction outcomes. This intersection of chemistry and artificial intelligence highlights the compound's relevance in cutting-edge research, where computational tools accelerate the identification of promising drug candidates.

Environmental and safety considerations are also integral to discussions about 3-Iodo-6-methyl-1H-indazole. While the compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this chemical. This aligns with the broader industry focus on sustainable chemistry and green synthesis methods.

In summary, 3-Iodo-6-methyl-1H-indazole (CAS No. 885518-96-7) is a multifaceted compound with significant implications for pharmaceutical and materials science. Its structural features, synthetic utility, and applications in drug discovery and AI-driven research make it a subject of ongoing interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative solutions for global health and technology challenges.